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Compound of Interest

Compound Name: Methasulfocarb

Cat. No.: B1676373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the solubility and stability of the fungicide Methasulfocarb in various solvents. This

document is intended to be a valuable resource for researchers, scientists, and professionals

involved in drug development and environmental sciences, offering key data and

methodologies to inform their work.

Core Concepts: Solubility and Stability of
Methasulfocarb
Methasulfocarb, a thiocarbamate fungicide, is utilized for the control of a range of fungal

diseases. Its efficacy and environmental fate are intrinsically linked to its solubility in different

media and its stability under various environmental conditions. Understanding these properties

is paramount for developing effective formulations, predicting its environmental impact, and

ensuring its safe and efficient application.

Solubility dictates the maximum concentration of Methasulfocarb that can be dissolved in a

specific solvent at a given temperature. This parameter is crucial for formulation development,

determining its bioavailability, and understanding its mobility in soil and water systems.

Stability refers to the chemical integrity of the Methasulfocarb molecule over time when

exposed to different environmental factors such as pH, temperature, and light. Degradation of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1676373?utm_src=pdf-interest
https://www.benchchem.com/product/b1676373?utm_src=pdf-body
https://www.benchchem.com/product/b1676373?utm_src=pdf-body
https://www.benchchem.com/product/b1676373?utm_src=pdf-body
https://www.benchchem.com/product/b1676373?utm_src=pdf-body
https://www.benchchem.com/product/b1676373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the active ingredient can lead to a loss of efficacy and the formation of potentially harmful

byproducts.

Quantitative Data on the Solubility of
Methasulfocarb
The solubility of Methasulfocarb has been determined in aqueous solutions. However,

comprehensive quantitative data for its solubility in a wide range of organic solvents is not

readily available in publicly accessible literature.

Solvent
System

Temperature
(°C)

pH
Solubility
(mg/L)

Source

Water 20 7 480 [1][2]

Dimethyl

Sulfoxide

(DMSO)

Not Specified Not Applicable Soluble Not Specified

Note: While Methasulfocarb is known to be soluble in Dimethyl Sulfoxide (DMSO), specific

quantitative data on the extent of its solubility is not available. Further experimental

determination is required to establish precise solubility values in this and other organic

solvents.

Stability of Methasulfocarb: An Overview
Detailed quantitative stability data for Methasulfocarb, such as its half-life under various pH,

temperature, and photolytic conditions, is not extensively documented in scientific literature.

However, based on the general behavior of thiocarbamate pesticides, several key stability

characteristics can be inferred.

Hydrolytic Stability
Thiocarbamate pesticides are known to be susceptible to hydrolysis, a chemical process in

which a molecule is cleaved into two parts by the addition of a water molecule. The rate of

hydrolysis is significantly influenced by the pH of the solution. Generally, the stability of

thiocarbamates decreases as the pH becomes more alkaline.[3] The primary degradation
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pathway for thiocarbamates in aqueous environments is typically through hydrolysis of the

ester linkage.[3]

Thermal Stability
Information regarding the thermal degradation of Methasulfocarb is limited. General principles

of chemical kinetics suggest that the rate of degradation will increase with temperature.

Photolytic Stability
The stability of Methasulfocarb under the influence of light (photolysis) has not been

quantitatively reported. Many pesticides undergo photodegradation, where light energy initiates

chemical reactions that break down the molecule. The specific byproducts and the rate of this

degradation would need to be determined experimentally.

Experimental Protocols
In the absence of specific, published experimental protocols for Methasulfocarb, this section

outlines standardized methodologies based on internationally recognized guidelines from the

Organisation for Economic Co-operation and Development (OECD) and the United States

Environmental Protection Agency (EPA). These protocols can be adapted to determine the

solubility and stability of Methasulfocarb.

Determination of Solubility
The following workflow outlines a general procedure for determining the solubility of

Methasulfocarb in various solvents.
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Preparation

Experiment

Data Analysis

Start

Prepare pure Methasulfocarb

Prepare a range of solvents
(e.g., water at different pHs, organic solvents)

Add excess Methasulfocarb
to each solvent

Equilibrate at a constant
temperature with agitation

Separate solid and liquid phases
(centrifugation/filtration)

Analyze the concentration of
Methasulfocarb in the supernatant

Calculate solubility
(e.g., in mg/L or g/100mL)

End
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Preparation

Stress Conditions

Analysis

Start

Prepare a stock solution of
Methasulfocarb in a suitable solvent

Hydrolytic Stability:
Aqueous solutions at

different pH values (e.g., 4, 7, 9)
and temperatures (e.g., 25°C, 50°C)

Photolytic Stability:
Expose solutions to a controlled
light source (e.g., Xenon lamp)

Sample at predetermined
time intervals

Analyze for Methasulfocarb
concentration and degradation products

(HPLC, LC-MS)

Calculate degradation kinetics
(e.g., half-life)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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